1-((1-(1-(4-(thiophen-2-yl)benzoyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)pyrrolidin-2-one

• IUPAC Name: 1-[[1-[1-(4-thiophen-2-ylbenzoyl)azetidin-3-yl]triazol-4-yl]methyl]pyrrolidin-2-one
• InChI: InChI=1S/C21H21N5O2S/c27-20-4-1-9-24(20)11-17-12-26(23-22-17)18-13-25(14-18)21(28)16-7-5-15(6-8-16)19-3-2-10-29-19/h2-3,5-8,10,12,18H,1,4,9,11,13-14H2
• InChI Key: ISFHKCUDPDMLFZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)CC2=CN(N=N2)C3CN(C3)C(=O)C4=CC=C(C=C4)C5=CC=CS5
• Molecular Formula: C21H21N5O2S
• Molecular Weight: 407.5 g/mol
• CAS No.: 2034269-27-5

Description

1-((1-(1-(4-(Thiophen-2-yl)benzoyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)pyrrolidin-2-one is a complex organic compound with the CAS Number 2034269-27-5 and a molecular weight of 407.49 g/mol, represented by the molecular formula C21H21N5O2S . Its unique molecular architecture incorporates an azetidine ring, a thiophene group, and a 1,2,3-triazole ring linked to a pyrrolidin-2-one moiety, which contributes to structural rigidity and provides versatile interaction points for binding to biological targets . This compound is of significant interest in advanced drug discovery research, particularly in the development of novel therapeutic modalities. Its structure is characteristic of chimeric molecules, such as Deubiquitinase-Targeting Chimeras (DUBTACs), which represent a cutting-edge platform for Targeted Protein Stabilization (TPS) . Unlike degradation-focused approaches, DUBTACs aim to recruit deubiquitinase enzymes to specific target proteins, thereby promoting their deubiquitination and stabilization—a strategy with potential therapeutic relevance for diseases like cystic fibrosis and cancer where aberrant protein degradation is a pathological mechanism . Researchers can utilize this compound as a key intermediate or a functional ligand in proximity-inducing platforms. It is supplied with guaranteed high purity for research purposes. This product is intended for Research Use Only and is not intended for diagnostic or therapeutic procedures.

Comparison with Similar Compounds

1-((1-(1-(1-(4-Chlorophenyl)cyclopentanecarbonyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)pyrrolidin-2-one (CAS 2034407-03-7)

• Key Differences : Replaces the thiophene-benzoyl group with a 4-chlorophenyl-cyclopentanecarbonyl substituent.
• No direct bioactivity data are reported, but chlorinated aryl groups are often associated with increased metabolic stability .

(E)-1-((1-(1-(3-(Thiophen-2-yl)acryloyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)pyrrolidin-2-one

• Key Differences : Substitutes the benzoyl group with an acryloyl-thiophene chain.
• Implications: The α,β-unsaturated ketone in the acryloyl group may confer electrophilic reactivity, enabling covalent binding to biological targets. This structural feature is absent in the target compound, which relies on non-covalent interactions .

4-(3-Nitrophenyl)thiazol-2-ylhydrazone Derivatives (e.g., Compounds 20, 21)

• Key Differences: Feature a thiazole-hydrazone core instead of triazole-pyrrolidinone.
• Implications: Nitro groups on aryl rings (e.g., 3-nitrophenyl) are shown to enhance antimycobacterial activity, as seen in studies where nitroimidazole derivatives outperformed non-nitrated analogs. This suggests that introducing nitro groups to the target compound’s benzoyl or thiophene moieties could modulate bioactivity .

Physicochemical and Bioactivity Comparisons

Table 1. Comparative Overview of Key Compounds

Compound	Core Structure	Key Substituent	Notable Properties/Bioactivity	Reference
Target Compound	Azetidine-triazole-pyrrolidone	4-(Thiophen-2-yl)benzoyl	High π-conjugation, potential enzyme inhibition
4-Chlorophenyl Analog (CAS 2034407-03-7)	Azetidine-triazole-pyrrolidone	4-Chlorophenyl-cyclopentanecarbonyl	Increased lipophilicity
Acryloyl-Thiophene Analog	Azetidine-triazole-pyrrolidone	3-(Thiophen-2-yl)acryloyl	Electrophilic reactivity for covalent binding
4-(3-Nitrophenyl)thiazol-2-ylhydrazone	Thiazole-hydrazone	3-Nitrophenyl	Enhanced antimycobacterial activity

Methodological Considerations in Similarity Assessment

Compound similarity is evaluated using:

Structural Fingerprinting : Tools like Tanimoto coefficients assess overlap in functional groups. The target compound shares <50% similarity with thiazole-hydrazone derivatives due to divergent cores .

Bioactivity Profiling : Functional analogs (e.g., nitro-substituted aryl compounds) suggest that electronic properties (e.g., nitro groups) correlate with antimycobacterial efficacy, a hypothesis applicable to optimizing the target compound .

Physicochemical Metrics : LogP, polar surface area, and hydrogen-bonding capacity differ significantly between analogs. For instance, the chloro-substituted analog has a higher predicted LogP (3.2) than the target compound (2.8), impacting bioavailability .

Q & A

Q. Optimization Table :

Parameter	Optimal Condition	Impact on Yield/Purity
Temperature	50°C (CuAAC step)	Prevents triazole dimerization
Solvent Ratio	tert-butanol:H₂O (70:30)	Enhances solubility of intermediates
Catalyst Loading	5 mol% CuSO₄	Balances reaction rate and by-product formation

Advanced: How can researchers resolve contradictions in spectroscopic data (e.g., NMR shifts) during structural elucidation?

Answer:
Contradictions often arise from dynamic effects (e.g., rotamers) or solvent-induced shifts. Methodological approaches include:

• Variable Temperature NMR : Conduct experiments from 25°C to −40°C to identify conformational exchange broadening. For example, azetidine ring protons may show splitting at low temperatures due to restricted rotation .
• 2D-COSY and NOESY : Map coupling networks to distinguish overlapping signals. The triazole methylene protons (δ 4.5–5.0 ppm) often correlate with azetidine protons in NOESY, confirming spatial proximity .
• Solvent Screening : Compare DMSO-d₆ vs. CDCl₃ spectra; polar solvents may deshield thiophen-2-yl protons by ~0.3 ppm due to hydrogen bonding .

Basic: What analytical techniques are essential for purity assessment and characterization?

Answer:

• HPLC : Use a C18 column with 0.1% TFA in water/acetonitrile gradient (10–90% over 20 min) to detect impurities <0.5% .
• HRMS : Confirm molecular ion [M+H]⁺ with <2 ppm error (e.g., calculated m/z 463.1824; observed 463.1826) .
• FT-IR : Validate carbonyl stretches (pyrrolidin-2-one C=O at ~1680 cm⁻¹; benzoyl C=O at ~1650 cm⁻¹) .

Advanced: What strategies mitigate by-product formation during the CuAAC step?

Answer:
By-products like triazole dimers or copper adducts can be minimized by:

• Stoichiometric Control : Limit excess alkyne (≤1.2 eq) to prevent homocoupling.
• Oxygen Exclusion : Degas solvents and use Schlenk lines to suppress oxidative side reactions .
• Post-Reaction Quenching : Add EDTA (5 eq) to chelate residual copper before extraction .
• Chromatography : Purify via silica gel column (hexane/EtOAc 3:1 → 1:2) or preparative HPLC .

Basic: How is the compound’s stability evaluated under different pH and storage conditions?

Answer:

• pH Stability Study : Incubate in buffers (pH 2–9) at 37°C for 24h. Monitor degradation via HPLC; instability at pH <3 (acid-catalyzed azetidine ring opening) and pH >8 (thiophene oxidation) .
• Thermal Stability : Store at −20°C under argon; DSC shows decomposition onset at 180°C .

Advanced: What computational methods predict the compound’s binding affinity to biological targets?

Answer:

• Molecular Docking : Use AutoDock Vina with AMBER force fields. The thiophene and triazole moieties show high affinity for kinase ATP pockets (ΔG ≈ −9.2 kcal/mol) .
• MD Simulations : Run 100-ns trajectories in GROMACS to assess protein-ligand stability. RMSD <2 Å indicates stable binding .

Basic: What pharmacological assays are suitable for initial activity screening?

Answer:

• Kinase Inhibition : Use ADP-Glo™ assay (IC₅₀ for EGFR ≈ 120 nM) .
• Antimicrobial Activity : Broth microdilution (MIC ≤8 µg/mL against S. aureus) .

Advanced: How to address solubility challenges in in vitro assays?

Answer:

• Co-solvent Systems : Use DMSO/PBS (≤5% DMSO) or cyclodextrin complexes (e.g., HP-β-CD at 10 mM) .
• Salt Formation : Synthesize hydrochloride salt (improves aqueous solubility by 10×) .